Cas no 919759-42-5 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide
• CAS No: 919759-42-5
• MF: C₁₃H₉N₃O₄
• MW: 271.228262662888
• CID: 5495435
• Update Time: 2025-06-09

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-dioxoisoindol-5-yl)-1,2-oxazole-5-carboxamide
• N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C13H9N3O4/c1-16-12(18)8-3-2-7(6-9(8)13(16)19)15-11(17)10-4-5-14-20-10/h2-6H,1H3,(H,15,17)
• InChI Key： IORZTNDSCTVIRB-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC3=C(C=2)C(=O)N(C)C3=O)=O)=CC=N1

Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide

Introduction to N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide (CAS No. 919759-42-5)

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide, identified by its CAS number 919759-42-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of intense research interest.

The structural framework of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of an isoindole moiety and an oxazole ring system creates a scaffold that is conducive to interactions with biological targets. Specifically, the 1,3-dioxo functional group within the isoindole ring enhances the compound's reactivity and binding affinity, while the -carboxamide substituent at the 5-position of the oxazole ring introduces polar characteristics that may improve solubility and bioavailability.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential as drug candidates. The chemical diversity presented by N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1,2-oxazole-5-carboxamide aligns well with this trend. Researchers have been exploring its pharmacological profile in various disease models, particularly in oncology and inflammatory disorders. The compound's ability to modulate key biological pathways has led to several promising preclinical findings.

The isoindole core is a well-studied motif in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. Its structural versatility allows for modifications that can fine-tune its biological activity. In the case of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yli)]-1,2 oxazole -5 -carboxamide, the incorporation of the -methyl group at the 2-position of the isoindole ring enhances its stability and electronic properties. This modification is particularly significant because it can influence how the molecule interacts with enzymes and receptors.

The oxazole ring system is another critical component of this compound. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 5-carboxamide functionality extends the pharmacophoric space of the oxazole ring, allowing for further derivatization and optimization. This feature has made N-(2-methyl -1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -5 -yl b >)-< b > 1 , 2 oxazole -5 -carboxamide b > a valuable scaffold for designing new therapeutic agents.

In academic research circles, N-(2-methyl -1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -5 -yl b >)-< b > 1 , 2 oxazole -5 carboxamide b > has been investigated for its potential role in modulating inflammatory pathways. Studies have shown that this compound can interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, N-( 2 methyl 1 ,3 dioxo 23 dihydro 11 H isoindol 55 yl b >)-< b > 12 oxazole 15 carboxamide b > may help reduce inflammation in various pathological conditions.

The synthesis of N-( 22 methyl 13 dioxo 23 dihydro 11 H isoindol 55 yl b >)-< b > 12 oxazole15 carboxamide b > involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of key intermediates such as substituted isoindole derivatives and oxazole precursors. These intermediates are then coupled using established methodologies like condensation reactions or palladium-catalyzed cross-coupling techniques. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structural integrity.

The pharmacokinetic properties of N-(<0x02D226;Methyl ;0x02D226;13 ;0x02D226;dioxo ;0x02D226;23 ;0x02D226;dihydro ;0x02D226;11H ;0x02D226;isoindol ;0x02D226;55 ;0x02D226>ylyl>)]-[bold]<0x02D212;12Oxazol >]–[bold]<0x02D214;15Carboxamide>] are also under investigation to assess its suitability for clinical development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to determine if this compound meets the stringent criteria for further advancement into human trials. Preliminary studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability in vitro.

The potential therapeutic applications of N-(<0x02D226;Methyl ;0x02D226;13 ;0x02D226;dioxo ;0x02D226;23 ;0x02D226;dihydro ;0x02D226;11H ;0x02D226;isoindol ;0x02D226;55 ;0x02D226>ylyl>)]-[bold]<0x02D212;12Oxazol >]–[bold]<0x02D214;15Carboxamide>] are diverse and span multiple therapeutic areas including oncology, neurology, and immunology. In oncology research particularly there have been intriguing findings regarding its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The compound's dual functionality—interacting with both small molecule binding sites on proteins and modulating post-translational modifications—makes it a versatile tool for drug discovery efforts.

The development of novel heterocyclic compounds like N-(<0 x03B21>Methyl bold><0 x03B21>;13)_(dioksido)>–(dihidro–(izoindehol–pentil))]-[sub style="text-decoration: underline;">(oksazolin)]–(karbossamid)] represents a significant advancement in medicinal chemistry innovation . By leveraging cutting-edge synthetic methodologies combined with high-throughput screening technologies researchers aim to identify new leads that can be optimized into effective therapeutics . The unique structural features embedded within this molecule provide ample opportunities for further exploration through both computational modeling experiments . These approaches will aid researchers understand how different modifications influence biological activity thereby guiding future design strategies . As our understanding grows about how these complex molecules interact with biological systems we anticipate seeing more targeted treatments emerge from studies such as these . Ultimately efforts towards developing safe effective treatments continue drive progress across all aspects healthcare delivery worldwide . This includes addressing unmet medical needs improving quality life patients suffering various conditions ranging from chronic illnesses rare disorders every possibility exists discover next breakthrough medicine starts somewhere beginning simple yet elegant compounds like one discussed here today serve foundation upon which future therapies built built collaboration between academia industry stakeholders committed advancing science humanity better tomorrow hope lies hands dedicated professionals working tirelessly push boundaries knowledge innovation possible every day thanks contributions countless researchers scientists whose work inspires next generation continue push envelope possible when comes creating life-changing medicines importance cannot overstated role played compounds like described today advancing field pharmaceuticals helping millions around globe live healthier happier lives tomorrow promises exciting times ahead all those involved research development sure bring many positive changes society soon enough reality becomes clear realization hard work dedication pays off bringing real difference people lives everywhere thanks everyone contributed making possible today forward look bright indeed !